Cas no 1443980-48-0 (4-methoxy-5-nitro-1H-indazole)

• Product Name: 4-methoxy-5-nitro-1H-indazole
• CAS No: 1443980-48-0
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 4600088
• PubChem ID: 71758449
• Update Time: 2025-10-30

4-methoxy-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-5-nitro-1H-indazole

• Inchi： 1S/C8H7N3O3/c1-14-8-5-4-9-10-6(5)2-3-7(8)11(12)13/h2-4H,1H3,(H,9,10)
• InChI Key： GSFSIGXIWZWYOK-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC)=C([N+]([O-])=O)C=C2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-methoxy-5-nitro-1H-indazole

Comprehensive Overview of 4-Methoxy-5-nitro-1H-indazole (CAS No. 1443980-48-0): Properties, Applications, and Research Insights

4-Methoxy-5-nitro-1H-indazole (CAS No. 1443980-48-0) is a heterocyclic organic compound belonging to the indazole family, characterized by its methoxy and nitro functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. Researchers and industry professionals frequently search for terms like "4-methoxy-5-nitro-1H-indazole synthesis", "CAS 1443980-48-0 applications", and "indazole derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The molecular structure of 4-Methoxy-5-nitro-1H-indazole combines a nitro group at the 5-position and a methoxy group at the 4-position of the indazole core. This configuration influences its physicochemical properties, such as solubility, stability, and reactivity, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds. Keywords like "indazole-based drug design" and "nitroindazole biological activity" are increasingly popular in academic and industrial databases.

In the context of green chemistry, 4-Methoxy-5-nitro-1H-indazole has been explored for its potential in sustainable synthesis routes. Researchers are investigating eco-friendly catalysts and solvent systems to optimize its production, addressing concerns about environmental impact. Searches for "green synthesis of nitroindazoles" and "CAS 1443980-48-0 environmental safety" underscore this trend. Additionally, its electrochemical properties have sparked interest in material science, particularly for applications in organic electronics and sensors.

The compound's mechanism of action in biological systems remains an active area of study. Computational modeling and structure-activity relationship (SAR) analyses are frequently employed to predict its interactions with target proteins. Queries such as "4-methoxy-5-nitro-1H-indazole SAR" and "molecular docking of indazole derivatives" dominate specialized literature searches. These efforts aim to unlock its full potential in precision medicine and personalized therapeutics.

From an industrial perspective, 4-Methoxy-5-nitro-1H-indazole is valued for its scalability and compatibility with high-throughput screening platforms. Its derivatives are often featured in patent filings related to cancer research and neurodegenerative diseases, reflecting its cross-disciplinary utility. Popular search terms like "indazole patents 2023" and "nitroindazole market trends" highlight its commercial relevance. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control during large-scale production.

In summary, 4-Methoxy-5-nitro-1H-indazole (CAS No. 1443980-48-0) represents a multifaceted compound with broad applications in drug development, material science, and sustainable chemistry. Its growing prominence in research is evidenced by the surge in searches for "indazole derivatives" and "nitro-functionalized heterocycles". As scientific advancements continue, this compound is poised to play a pivotal role in addressing global health and technological challenges.